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Welcome to the Savvy Support Center. Here you will find troubleshooting guides and
frequently asked questions to help you optimize your search queries and achieve more precise
and comprehensive results in your research and drug development experiments.

Frequently Asked Questions (FAQSs)

Q1: How can | start a broad search and then narrow it down effectively?
Q2: What is the most effective way to search for an exact phrase?

A2: To search for an exact phrase, enclose the entire phrase in double quotation marks (").[1]
[2] For example, searching for "lysosomal storage disorder" will return only results containing

that exact phrase, rather than results where "lysosomal,” "storage,” and "disorder" appear

separately. This technique significantly increases the specificity of your search.[3]
Q3: How do I find variations of a word, like "inhibit," "inhibitor,” and "inhibition"?

A3: Use truncation, which is typically done with an asterisk ().[1] For example, typing inhibit will
find all variations of the word root, such as inhibit, inhibitor, inhibiting, and inhibition. Be mindful
not to shorten the word too much, as you might retrieve irrelevant terms (e.g., med* could
return "medical” or "medieval").[3]

Q4: What are Boolean operators and how should | use them?
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A4: Boolean operators (AND, OR, NOT) are words used to connect your search terms and
define the logical relationship between them.[4][2] They are fundamental for constructing
advanced and precise search queries. It is a general convention to type these operators in
uppercase to ensure they are processed correctly by the search engine.[1][2]

Troubleshooting Guides

Issue 1: My search is returning too many irrelevant results.

This often happens when search terms are too general or are not combined with sufficient
specificity.

e Solution 1: Use the AND Operator and More Specific Terms.

o Connect distinct concepts with the AND operator to narrow your search. For example,
“cancer therapy” AND “immunology” will only return results that contain both phrases.[1]

o Replace general terms with more specific ones (e.g., use "low back pain” instead of "back
pain”).[4]

e Solution 2: Use the NOT Operator to Exclude Concepts.

o Exclude irrelevant terms using the NOT operator. For example, Comet NOT Meteor will
exclude any results that mention "Meteor".[1]

» Solution 3: Utilize Field-Specific Searches.

o Use the advanced search page to search within specific fields like the title, abstract, or
author. This focuses your query on the most relevant parts of a publication.[5][6]

Issue 2: My search is returning too few or no results.

This may occur if your query is too specific or if you are not accounting for synonyms and
alternative terminology.

e Solution 1: Use the OR Operator to Broaden Your Search.
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o Combine synonyms or related concepts with the OR operator. For example, “acute
myocardial infarction” OR “heart attack” will retrieve documents containing either term,
increasing your retrieval rate.[1] Developing a list of synonyms and related terms before
you start is a useful strategy.[7]

e Solution 2: Check for Alternative Terminology.

o Scientific and medical fields often have highly specific vocabularies, such as Medical
Subject Headings (MeSH) in PubMed.[8] Exploring the subject terms or keywords used in
a relevant article can provide ideas for new search terms.[9][8]

e Solution 3: Use Truncation and Wildcards.

o As mentioned in the FAQ, use an asterisk (*) for truncation to find word variations.[1] A
guestion mark (?) can serve as a wildcard to replace a single character, which is useful for
spelling variations like organi?ation to find both "organisation" and "organization".[1]

Data Presentation: Using Boolean Operators

The following table summarizes how Boolean operators affect your search queries.
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Operator Purpose Example Outcome
Narrows Search: )
) o Results must include
Retrieves results that kinetics AND o
AND , N _ both "kinetics" and
contain all specified metabolism )
"metabolism".
terms.
Broadens Search: Results can include
OR Retrieves results that teenagers OR "teenagers”,
contain at least one of  adolescents "adolescents", or both.
the specified terms. [7]
Results about cancer
Excludes Terms:
] are returned, but any
Retrieves results that cancer NOT o
NOT ) ] mentioning
contain the first term chemotherapy

but not the second.

chemotherapy are

excluded.

0

Groups Terms:
Combines multiple
operators to create a

logical sequence.

(liver OR hepatic)
AND toxicity

Results must contain
"toxicity" and either

"liver" or "hepatic".

Experimental Protocols: Systematic Literature Search

A systematic literature search is a methodical and reproducible process for identifying all

relevant evidence for a particular research question.[10]

Methodology:

o Define a Clear Research Question: Use a framework like PICO (Patient/Problem,

Intervention, Comparison, Outcome) to structure your question.[10]

« |dentify Key Concepts: Break down your research question into its main ideas. Typically, two

or three core concepts are ideal for a broad initial search.[10][11]

o Gather Search Terms: For each key concept, brainstorm a list of keywords, synonyms, and

controlled vocabulary terms (e.g., MeSH terms).[10][12]
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o Compose the Search Statement: Combine your search terms using Boolean operators
(AND, OR) and group them with parentheses to define the logical relationships.[10]

o Search Relevant Databases: Execute your search statement in appropriate databases (e.g.,
PubMed, Embase, Scopus).[11] Remember that controlled vocabularies can be unique to

each database.[7]

o Refine and Iterate: Based on the results, refine your search by adding more specific terms,
applying filters, or adjusting your Boolean logic to improve relevance.[10]

Visualizations

Below are diagrams illustrating key search optimization concepts and workflows.

Caption: Logic for broadening or narrowing search queries from an initial concept.
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Caption: A workflow diagram illustrating the steps of a systematic literature search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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